Cas no 27007-15-4 (Ferrate(1-), bis[2-(hydroxy-κO)-4-hydroxy-3,3-dimethylbutanoato(2-)-κO]-, sodium (9CI))

Ferrate(1-), bis[2-(hydroxy-κO)-4-hydroxy-3,3-dimethylbutanoato(2-)-κO]-, sodium (9CI) structure
27007-15-4 structure
Product Name:Ferrate(1-), bis[2-(hydroxy-κO)-4-hydroxy-3,3-dimethylbutanoato(2-)-κO]-, sodium (9CI)
CAS No:27007-15-4
MF:C12H20FeNaO8
MW:371.117177009583
CID:288886
Update Time:2023-11-19

Ferrate(1-), bis[2-(hydroxy-κO)-4-hydroxy-3,3-dimethylbutanoato(2-)-κO]-, sodium (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ferrate(1-),bis[2-(hydroxy-kO)-4-hydroxy-3,3-dimethylbutanoato(2-)-kO]-, sodium (9CI)
    • Ferrate(1-),bis[2,4-dihydroxy-3,3-dimethylbutanoato(2-)-O1,O2]-, sodium
    • Ferrate(1-),bis[2,4-dihydroxy-3,3-dimethylbutyrato(2-)]-, sodium (8CI)
    • Ferronascin
    • Ferronascine
    • Sodium dipantoylferrate
    • Sodium dipantoyl ferrate
    • SODIUM IRON DIPANTOATE
    • Sodium dipantoyl ferrate [WHO-DD]
    • Q27262177
    • Ferrate(1-), bis(2,4-dihydroxy-3,3-dimethylbutyrato(2-))-, sodium
    • Ferrate(1-), bis(2-(hydroxy-kappaO)-4-hydroxy-3,3-dimethylbutanoato(2-)-kappaO)-, sodium
    • Ferrate(1-), bis(2,4-dihydroxy-3,3-dimethylbutanoato(2-)-O1,O2)-, sodium
    • CID 133065428
    • Ferrate(1-), bis[2-(hydroxy-κO)-4-hydroxy-3,3-dimethylbutanoato(2-)-κO]-, sodium (9CI)
    • Inchi: 1S/2C6H11O4.Fe.Na/c2*1-6(2,3-7)4(8)5(9)10;;/h2*4,7H,3H2,1-2H3,(H,9,10);;/q2*-1;+3;+1/p-2
    • InChI Key: BLCXGBJMWQFERJ-UHFFFAOYSA-L
    • SMILES: [Fe+3].[Na+].OCC(C)(C)C(C(=O)[O-])[O-].OCC(C)(C)C(C(=O)[O-])[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 124
  • Topological Polar Surface Area: 167
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